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Compound of Interest

Compound Name: 1,3-Diphenylisobenzofuran

Cat. No.: B146845 Get Quote

Audience: Researchers, scientists, and drug development professionals.

Introduction:

1,3-Diphenylisobenzofuran (DPBF) is a valuable fluorescent probe widely utilized in

experimental biology and chemistry.[1][2] Its primary application lies in the detection of reactive

oxygen species (ROS), particularly singlet oxygen (¹O₂), due to a highly specific reaction that

leads to a measurable decrease in its fluorescence.[2] Upon reaction with singlet oxygen,

DPBF forms an unstable endoperoxide that subsequently decomposes into the non-fluorescent

compound 1,2-dibenzoylbenzene.[3] This characteristic makes DPBF an effective tool for

quantifying the generation of singlet oxygen in various chemical and biological systems,

including photodynamic therapy research. It is important to note that while highly reactive with

singlet oxygen, DPBF can also react with other ROS such as hydroxyl, alkoxyl, and peroxyl

radicals, which should be considered during experimental design and data interpretation.[1][3]

These application notes provide detailed protocols for the preparation of DPBF stock solutions

for use in diverse experimental settings.

Quantitative Data Summary
For ease of reference and experimental planning, the following table summarizes the key

quantitative properties of 1,3-Diphenylisobenzofuran.
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Property Value Solvent Citation

Molecular Weight 270.33 g/mol - [4]

Solubility
5.56 mg/mL (20.57

mM)
DMSO [4]

5 mg/mL (18.50 mM) DMSO [2]

Insoluble Water [4]

Molar Extinction

Coefficient (ε)
2.71 × 10³ M⁻¹·cm⁻¹ Ethanol

3.95 × 10³ M⁻¹·cm⁻¹ DMSO

5.06 × 10³ M⁻¹·cm⁻¹ DMF

Excitation Wavelength

(Ex)
~410 nm Various [3]

495 nm - [4]

Emission Wavelength

(Em)
450-480 nm Various [3]

523 nm - [4]

Experimental Protocols
Preparation of a 10 mM DPBF Stock Solution in DMSO
This protocol describes the preparation of a concentrated stock solution of DPBF in dimethyl

sulfoxide (DMSO), a common solvent for this compound.

Materials:

1,3-Diphenylisobenzofuran (DPBF) powder (Molecular Weight: 270.33 g/mol )

Anhydrous Dimethyl Sulfoxide (DMSO)

Microcentrifuge tubes or amber glass vials
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Vortex mixer

Ultrasonic bath (recommended)

Calibrated micropipettes

Analytical balance

Procedure:

Weighing DPBF: Accurately weigh 10 mg of DPBF powder using an analytical balance and

transfer it to a suitable microcentrifuge tube or amber glass vial.

Adding Solvent: Add 3.6992 mL of anhydrous DMSO to the tube containing the DPBF

powder to achieve a final concentration of 10 mM.[1][4]

Dissolution: Tightly cap the tube and vortex thoroughly to facilitate dissolution. If the DPBF

does not fully dissolve, sonication in an ultrasonic bath may be required to achieve a clear

solution.[2][4]

Storage: Store the 10 mM DPBF stock solution at -20°C or -80°C, protected from light.[1][2]

[4] It is recommended to aliquot the stock solution into smaller, single-use volumes to avoid

repeated freeze-thaw cycles.[1][4] When stored properly in a solvent at -80°C, the solution

can be stable for up to a year.[5]

Preparation of a Working Solution
This protocol outlines the dilution of the stock solution to a typical working concentration for

experimental use.

Materials:

10 mM DPBF stock solution in DMSO

Appropriate experimental buffer (e.g., phosphate-buffered saline (PBS), serum-free cell

culture medium)

Microcentrifuge tubes or other suitable containers
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Procedure:

Thawing the Stock Solution: Remove an aliquot of the 10 mM DPBF stock solution from the

freezer and allow it to thaw at room temperature, protected from light.

Dilution: Dilute the stock solution to the desired final concentration using the appropriate

experimental buffer. For example, to prepare a 20 µM working solution, you would dilute the

10 mM stock solution 1:500 in the buffer. The final concentration should be optimized based

on the specific experimental requirements.[1][4]

Mixing: Gently vortex or invert the tube to ensure the working solution is homogeneous.

Immediate Use: It is recommended to prepare the working solution fresh for each experiment

and use it immediately, as the stability of DPBF in aqueous solutions can be limited.

Visualizations
Experimental Workflow for DPBF Stock Solution
Preparation
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Application Notes and Protocols: Preparation of 1,3-
Diphenylisobenzofuran (DPBF) Stock Solutions]. BenchChem, [2025]. [Online PDF].
Available at: [https://www.benchchem.com/product/b146845#preparing-1-3-
diphenylisobenzofuran-stock-solutions-for-experimental-use]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 6 Tech Support

https://www.benchchem.com/product/b146845#preparing-1-3-diphenylisobenzofuran-stock-solutions-for-experimental-use
https://www.benchchem.com/product/b146845#preparing-1-3-diphenylisobenzofuran-stock-solutions-for-experimental-use
https://www.benchchem.com/product/b146845#preparing-1-3-diphenylisobenzofuran-stock-solutions-for-experimental-use
https://www.benchchem.com/product/b146845#preparing-1-3-diphenylisobenzofuran-stock-solutions-for-experimental-use
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b146845?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b146845?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

